4-[[4-(hydroxymethyl)piperazin-1-ium-1-yl]methyl]benzoate

• IUPAC Name: 4-[[4-(hydroxymethyl)piperazin-1-ium-1-yl]methyl]benzoate
• InChI: InChI=1S/C13H18N2O3/c16-10-15-7-5-14(6-8-15)9-11-1-3-12(4-2-11)13(17)18/h1-4,16H,5-10H2,(H,17,18)
• InChI Key: SMTZQIVLLAZMAF-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CC[NH+]1CC2=CC=C(C=C2)C(=O)[O-])CO
• Molecular Formula: C13H18N2O3
• Molecular Weight: 250.29 g/mol

Description

The compound identified as “4-[[4-(hydroxymethyl)piperazin-1-ium-1-yl]methyl]benzoate” is a chemical entity with unique properties and applications. It is important to understand its structure, synthesis, reactions, and applications to fully appreciate its significance in various scientific fields.

Preparation Methods

Synthetic Routes and Reaction Conditions

Industrial Production Methods

Industrial production of 4-[[4-(hydroxymethyl)piperazin-1-ium-1-yl]methyl]benzoate would likely involve large-scale chemical reactors, precise control of reaction parameters, and purification processes to ensure high yield and purity. The methods used in industrial settings are optimized for efficiency and cost-effectiveness.

Chemical Reactions Analysis

Types of Reactions

4-[[4-(hydroxymethyl)piperazin-1-ium-1-yl]methyl]benzoate can undergo various chemical reactions, including:

Oxidation: This reaction involves the addition of oxygen or the removal of hydrogen.

Reduction: This reaction involves the addition of hydrogen or the removal of oxygen.

Substitution: This reaction involves the replacement of one atom or group of atoms with another.

Common Reagents and Conditions

Common reagents used in these reactions include oxidizing agents like potassium permanganate, reducing agents like sodium borohydride, and various catalysts. The conditions for these reactions typically involve specific temperatures, pressures, and pH levels.

Major Products Formed

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation might produce an oxide, while reduction could yield a reduced form of the compound.

Scientific Research Applications

4-[[4-(hydroxymethyl)piperazin-1-ium-1-yl]methyl]benzoate has a wide range of applications in scientific research, including:

Chemistry: Used as a reagent or intermediate in organic synthesis.

Biology: Studied for its potential biological activity and interactions with biomolecules.

Medicine: Investigated for its therapeutic potential in treating various diseases.

Industry: Utilized in the production of materials, chemicals, and pharmaceuticals.

Mechanism of Action

The mechanism of action of 4-[[4-(hydroxymethyl)piperazin-1-ium-1-yl]methyl]benzoate involves its interaction with specific molecular targets and pathways. It may bind to enzymes, receptors, or other proteins, altering their activity and leading to various biological effects. The exact molecular targets and pathways depend on the specific application and context of its use.

Comparison with Similar Compounds

Similar Compounds

Similar compounds to 4-[[4-(hydroxymethyl)piperazin-1-ium-1-yl]methyl]benzoate include other chemical entities with comparable structures and properties. These might include compounds with similar functional groups or molecular frameworks.

Uniqueness

This compound is unique in its specific chemical structure, which imparts distinct properties and reactivity. This uniqueness makes it valuable for certain applications where other compounds might not be as effective.

Conclusion

This compound is a compound with significant scientific interest due to its unique properties and wide range of applications. Understanding its synthesis, reactions, and mechanism of action is crucial for leveraging its potential in various fields.